N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride
Overview
Description
N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride, also known as NCPOC, is a chemical compound with a wide range of applications in scientific research. It is a highly reactive compound, capable of undergoing a variety of chemical reactions, and has been widely used in the synthesis of organic compounds, pharmaceuticals, and other compounds. NCPOC is a colorless liquid with a pungent odor and is soluble in water and organic solvents.
Mechanism of Action
N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride is a highly reactive compound, capable of undergoing a variety of chemical reactions. In the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid, N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride can react with a variety of organic compounds, including amines, alcohols, ketones, and aldehydes. The reaction of N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride with these compounds results in the formation of a variety of products, depending on the reaction conditions.
Biochemical and Physiological Effects
N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride has been studied for its biochemical and physiological effects in a variety of organisms. Studies have shown that N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride is toxic to a variety of organisms, including bacteria, fungi, and plants. In addition, N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride has been shown to induce DNA damage in mammalian cells, and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride is a highly reactive compound, and is capable of undergoing a variety of chemical reactions in the lab. This makes it a useful tool for a variety of scientific experiments. However, due to its highly reactive nature, N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride can be hazardous to handle, and should be used with caution in the lab.
Future Directions
N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride has a wide range of applications in scientific research, and there are a number of potential future directions for its use. These include the development of new synthetic methods for the synthesis of organic compounds, the development of new pharmaceutical drugs, and the development of new polymers. In addition, N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride could be used in the development of new catalysts and in the study of biochemical and physiological processes. Finally, N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride could be used in the development of new materials, such as nanomaterials and biomaterials.
Scientific Research Applications
N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride has been widely used in scientific research due to its highly reactive nature and ability to undergo a variety of chemical reactions. It has been used in the synthesis of organic compounds, pharmaceuticals, and other compounds, and it has been used in the synthesis of a variety of drugs, including antibiotics, antifungals, and antivirals. In addition, N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride has been used in the synthesis of a variety of polymers, including polyesters, polycarbonates, and polyamides.
properties
IUPAC Name |
(1Z)-N-(3-chlorophenyl)-2-oxopropanehydrazonoyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2N2O/c1-6(14)9(11)13-12-8-4-2-3-7(10)5-8/h2-5,12H,1H3/b13-9- |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRQRXNVIADUUCG-LCYFTJDESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(=NNC1=CC(=CC=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C(=N/NC1=CC(=CC=C1)Cl)/Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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